methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate
Brand Name: Vulcanchem
CAS No.: 1251606-14-0
VCID: VC4147264
InChI: InChI=1S/C22H22N4O4/c1-30-22(29)15-8-10-16(11-9-15)23-19(27)14-26-21(28)18-7-3-2-6-17(18)20(24-26)25-12-4-5-13-25/h2-3,6-11H,4-5,12-14H2,1H3,(H,23,27)
SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCCC4
Molecular Formula: C22H22N4O4
Molecular Weight: 406.442

methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate

CAS No.: 1251606-14-0

Cat. No.: VC4147264

Molecular Formula: C22H22N4O4

Molecular Weight: 406.442

* For research use only. Not for human or veterinary use.

methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate - 1251606-14-0

Specification

CAS No. 1251606-14-0
Molecular Formula C22H22N4O4
Molecular Weight 406.442
IUPAC Name methyl 4-[[2-(1-oxo-4-pyrrolidin-1-ylphthalazin-2-yl)acetyl]amino]benzoate
Standard InChI InChI=1S/C22H22N4O4/c1-30-22(29)15-8-10-16(11-9-15)23-19(27)14-26-21(28)18-7-3-2-6-17(18)20(24-26)25-12-4-5-13-25/h2-3,6-11H,4-5,12-14H2,1H3,(H,23,27)
Standard InChI Key QPYWMMBNMBFKQA-UHFFFAOYSA-N
SMILES COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCCC4

Introduction

Methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate is a complex organic compound with the CAS number 1251606-14-0. It features a molecular formula of C22H22N4O4 and a molecular weight of 406.4 g/mol . This compound is part of a broader class of phthalazine derivatives, which have been explored for various biological activities due to their structural versatility.

Synthesis and Preparation

While specific synthesis details for methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate are not readily available, compounds with similar structures often involve multi-step syntheses. These typically include reactions such as condensation, amidation, and substitution reactions to assemble the complex molecular framework.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies should focus on its synthesis optimization, biological evaluation, and potential applications in pharmaceutical or chemical industries. The exploration of its structural analogs and derivatives could also provide insights into its biological activity and chemical properties.

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